methyl 2-{[(2-nitrophenyl)thio]amino}benzoate

• IUPAC Name: methyl 2-[(2-nitrophenyl)sulfanylamino]benzoate
• InChI: InChI=1S/C14H12N2O4S/c1-20-14(17)10-6-2-3-7-11(10)15-21-13-9-5-4-8-12(13)16(18)19/h2-9,15H,1H3
• InChI Key: MSXQVAUQYADRQA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NSC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C14H12N2O4S
• Molecular Weight: 304.32 g/mol

Description

Methyl 2-{[(2-nitrophenyl)thio]amino}benzoate, also known as MNTB, is a chemical compound that has gained attention in scientific research due to its unique properties. This molecule is a thiol-reactive compound that has been utilized in various biological studies, including protein labeling and enzyme inhibition.

Mechanism of Action

Methyl 2-{[(2-nitrophenyl)thio]amino}benzoate reacts with thiol groups in proteins, resulting in the formation of a covalent bond between the molecule and the protein. This reaction can lead to the inhibition of enzyme activity or the modification of protein function. The mechanism of action of methyl 2-{[(2-nitrophenyl)thio]amino}benzoate is dependent on the specific protein target and the location of the thiol group within the protein.
Biochemical and Physiological Effects:
methyl 2-{[(2-nitrophenyl)thio]amino}benzoate has been shown to have various biochemical and physiological effects. This molecule has been shown to inhibit the activity of various enzymes, including proteases and kinases. methyl 2-{[(2-nitrophenyl)thio]amino}benzoate has also been shown to modify the function of proteins involved in redox signaling. In addition, methyl 2-{[(2-nitrophenyl)thio]amino}benzoate has been shown to induce cell death in cancer cells through the modification of specific proteins.

Advantages and Limitations for Lab Experiments

Methyl 2-{[(2-nitrophenyl)thio]amino}benzoate has several advantages for lab experiments, including its thiol-reactive nature and its ability to selectively modify specific proteins. However, there are also limitations to the use of methyl 2-{[(2-nitrophenyl)thio]amino}benzoate, including the potential for non-specific binding to proteins and the difficulty in controlling the location of modification within a protein.

Future Directions

There are several future directions for the use of methyl 2-{[(2-nitrophenyl)thio]amino}benzoate in scientific research. One potential area of research is the development of more selective thiol-reactive compounds for specific protein targets. Another area of research is the use of methyl 2-{[(2-nitrophenyl)thio]amino}benzoate in the development of biosensors for the detection of thiol-containing molecules. Finally, the use of methyl 2-{[(2-nitrophenyl)thio]amino}benzoate in the investigation of redox signaling pathways and the development of redox-based therapies for various diseases is an exciting area of future research.
Conclusion:
methyl 2-{[(2-nitrophenyl)thio]amino}benzoate is a thiol-reactive compound that has gained attention in scientific research due to its unique properties. This molecule has been utilized in various biological studies, including protein labeling and enzyme inhibition. methyl 2-{[(2-nitrophenyl)thio]amino}benzoate has several advantages for lab experiments, including its thiol-reactive nature and its ability to selectively modify specific proteins. However, there are also limitations to the use of methyl 2-{[(2-nitrophenyl)thio]amino}benzoate, including the potential for non-specific binding to proteins and the difficulty in controlling the location of modification within a protein. Overall, methyl 2-{[(2-nitrophenyl)thio]amino}benzoate is a promising molecule for future scientific research in various areas, including redox signaling and biosensor development.

Synthesis Methods

Methyl 2-{[(2-nitrophenyl)thio]amino}benzoate can be synthesized through a multi-step process involving the reaction of 2-nitrothiophenol with methyl 2-amino benzoate. The reaction proceeds through the formation of an intermediate compound, which is then oxidized to yield methyl 2-{[(2-nitrophenyl)thio]amino}benzoate. The final product can be purified through various techniques, including column chromatography and recrystallization.

Scientific Research Applications

Methyl 2-{[(2-nitrophenyl)thio]amino}benzoate has been widely used in scientific research as a thiol-reactive compound. This molecule has been utilized in various biological studies, including protein labeling and enzyme inhibition. methyl 2-{[(2-nitrophenyl)thio]amino}benzoate has also been used as a tool to investigate the redox regulation of proteins. In addition, methyl 2-{[(2-nitrophenyl)thio]amino}benzoate has been used in the development of biosensors for the detection of thiol-containing molecules.